Cas no 1805246-81-4 (4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide)

• Product Name: 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide
• CAS No: 1805246-81-4
• MF: C₆H₅BrF₂N₂O₃S
• MW: 303.081306219101
• CID: 4860401
• Update Time: 2025-06-08

4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide

• Inchi： 1S/C6H5BrF2N2O3S/c7-3-2(12)1-11-4(6(8)9)5(3)15(10,13)14/h1,6,12H,(H2,10,13,14)
• InChI Key： MCWOLWCIKBDEMK-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1S(N)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.4
• Topological Polar Surface Area: 102

Additional information on 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide

Introduction to 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide (CAS No. 1805246-81-4)

4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide, identified by its CAS number 1805246-81-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and a hydroxyl group, as well as a sulfonamide moiety, contributes to its unique chemical properties and reactivity. These features make it a valuable scaffold for the development of novel bioactive molecules.

The bromo atom in 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. Additionally, the hydroxyl group and the sulfonamide moiety contribute to the compound's solubility and interaction with biological systems, making it an attractive candidate for drug discovery programs.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. Pyridine sulfonamides have emerged as a prominent class of compounds in this endeavor, exhibiting diverse pharmacological effects ranging from antiviral and anticancer to anti-inflammatory and antimicrobial activities. The structural features of 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide align well with these trends, positioning it as a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The combination of the bromo, difluoromethyl, and sulfonamide groups in 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide suggests that it may interact with kinase active sites in a manner conducive to inhibitory activity. This hypothesis is supported by computational studies that have modeled the interactions between similar pyridine sulfonamides and kinase enzymes, predicting favorable binding affinities and mechanism-based inhibition.

Furthermore, the hydroxyl group in the molecule provides an additional site for hydrogen bonding interactions, which can be critical for achieving high specificity and affinity towards biological targets. This feature is particularly important in drug design, where minimizing off-target effects is essential for ensuring safety and efficacy. The presence of multiple functional groups also allows for modular design approaches, enabling medicinal chemists to systematically modify individual components of the molecule while retaining its core pharmacophoric features.

Recent advancements in synthetic methodologies have made it possible to access complex heterocyclic compounds like 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide with greater ease and efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly instrumental in constructing the carbon skeleton of this compound. Additionally, modern spectroscopic techniques like NMR spectroscopy and mass spectrometry have enabled precise structural elucidation and confirmation of synthetic products.

The pharmaceutical industry has increasingly recognized the importance of investing in early-stage drug discovery programs focused on high-value molecular scaffolds like pyridine sulfonamides. Companies and academic institutions are collaborating to identify promising candidates such as 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide through high-throughput screening (HTS) campaigns and structure-based drug design (SBDD) approaches. These efforts are complemented by computational modeling studies that predict how different modifications to the core scaffold may influence biological activity.

In conclusion,4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide (CAS No. 1805246-81-4) represents a compelling example of how carefully designed molecular architectures can lead to bioactive compounds with potential therapeutic applications. Its unique combination of functional groups positions it as a valuable starting point for further medicinal chemistry efforts aimed at developing novel treatments for various diseases. As research in this area continues to evolve,4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide is likely to remain at the forefront of drug discovery initiatives.